![molecular formula C15H13NO3S B3005305 3-oxo-2-(2-thienylmethyl)-2,3-dihydro-1H-isoindol-1-yl acetate CAS No. 866008-21-1](/img/structure/B3005305.png)
3-oxo-2-(2-thienylmethyl)-2,3-dihydro-1H-isoindol-1-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-oxo-2-(2-thienylmethyl)-2,3-dihydro-1H-isoindol-1-yl acetate is a useful research compound. Its molecular formula is C15H13NO3S and its molecular weight is 287.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Efficient Synthesis Techniques : Research indicates efficient synthesis methods for compounds similar to 3-oxo-2-(2-thienylmethyl)-2,3-dihydro-1H-isoindol-1-yl acetate. For instance, Milen et al. (2016) developed a practical synthesis of racemic dialkyl (2-substituted-3-oxo-2,3-dihydro-1H-isoindol-1-yl) phosphonates using a one-pot reaction approach, which could be relevant for synthesizing variants of the compound (Milen, Dancsó, Földesi, Slégel, & Volk, 2016).
- Regioselective Addition Processes : Koz’minykh et al. (2006) explored the regioselective addition of aromatic amines to similar compounds, which could inform approaches to modify or synthesize the compound of interest (Koz’minykh, Goncharov, Aksenov, Koz’minykh, Lomidze, & Berezin, 2006).
Application in Complex Compound Formation
- Creation of Zinc Complexes : Galanin et al. (2007) demonstrated the use of similar compounds in the preparation of zinc complexes, which could indicate potential applications of this compound in complex compound synthesis (Galanin, Yakubov, & Shaposhnikov, 2007).
Potential in Organic Chemistry
- Role in Organic Synthesis : Bevk et al. (2001) reported on the synthesis and transformations of related compounds, which might suggest a role for this compound in organic chemistry research (Bevk, Kmetič, Rečnik, Svete, Golič, Golobič, & Stanovnik, 2001).
- Stereoselective Synthesis : El-Samahy (2005) explored stereoselective synthesis processes that could be relevant for similar compounds, potentially providing insights into the synthetic applications of the compound (El-Samahy, 2005).
Novel Chemical Reactions
- Unique Chemical Behaviors : Váňa et al. (2012) studied the rearrangement of similar compounds, suggesting that this compound might exhibit interesting chemical behaviors under certain conditions (Váňa, Sedlák, Padělková, & Hanusek, 2012).
Advanced Compound Development
- Potential in Developing Advanced Compounds : Research by Tkachuk et al. (2020) on similar compounds points towards the potential of this compound in the development of advanced chemical compounds (Tkachuk, Lyubchuk, Tkachuk, & Hordiyenko, 2020).
Properties
IUPAC Name |
[3-oxo-2-(thiophen-2-ylmethyl)-1H-isoindol-1-yl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3S/c1-10(17)19-15-13-7-3-2-6-12(13)14(18)16(15)9-11-5-4-8-20-11/h2-8,15H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFRFSURWRXFRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1C2=CC=CC=C2C(=O)N1CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.